Cas no 1807032-13-8 (2-Cyano-5-ethyl-4-formylbenzoic acid)

• Product Name: 2-Cyano-5-ethyl-4-formylbenzoic acid
• CAS No: 1807032-13-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5011050
• Update Time: 2025-07-19

2-Cyano-5-ethyl-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-ethyl-4-formylbenzoic acid

• Inchi： 1S/C11H9NO3/c1-2-7-4-10(11(14)15)8(5-12)3-9(7)6-13/h3-4,6H,2H2,1H3,(H,14,15)
• InChI Key： NTUSHSPOWJWKIA-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=CC(C=O)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2

Additional information on 2-Cyano-5-ethyl-4-formylbenzoic acid

Introduction to 2-Cyano-5-ethyl-4-formylbenzoic acid (CAS No. 1807032-13-8)

2-Cyano-5-ethyl-4-formylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807032-13-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-Cyano-5-ethyl-4-formylbenzoic acid, including the presence of a cyano group, an ethyl substituent, and a formyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The benzoic acid core is a well-documented pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of the cyano group at the 2-position and the formyl group at the 4-position enhances the electrophilicity of the molecule, facilitating further functionalization through condensation reactions or as a precursor in synthesizing more complex heterocyclic structures. The ethyl substituent at the 5-position adds steric bulk, which can influence both the solubility and binding affinity of the compound in biological systems.

In recent years, there has been growing interest in exploring benzoic acid derivatives for their potential roles in modulating enzyme activity and interacting with biological targets. For instance, studies have highlighted the significance of cyano-substituted benzoic acids in inhibiting certain enzymes associated with metabolic disorders. The formyl group in 2-Cyano-5-ethyl-4-formylbenzoic acid serves as a versatile handle for further derivatization, allowing chemists to design molecules with tailored properties for specific therapeutic purposes.

One of the most compelling aspects of 2-Cyano-5-ethyl-4-formylbenzoic acid is its utility as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For example, recent studies have demonstrated its role in synthesizing analogs that exhibit potent activity against certain kinases involved in cancer progression. The cyano group’s ability to participate in hydrogen bonding interactions further enhances its potential as a key structural element in drug design.

The ethyl substituent at the 5-position not only influences the electronic distribution of the molecule but also impacts its solubility profile, which is a critical factor in drug formulation. Enhanced solubility can lead to improved bioavailability and efficacy when administered orally or intravenously. Additionally, the formyl group can undergo condensation reactions with amino acids or other nucleophiles, enabling the construction of peptide mimetics or Schiff bases—structures that have shown promise in treating neurological disorders.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds like 2-Cyano-5-ethyl-4-formylbenzoic acid in addressing unmet medical needs. Its versatility as a building block has led to its incorporation into various high-throughput screening campaigns aimed at identifying new drug candidates. The compound’s ability to serve as a precursor for multiple bioactive scaffolds underscores its significance in medicinal chemistry.

From a synthetic chemistry perspective, 2-Cyano-5-ethyl-4-formylbenzoic acid exemplifies an elegant example of functional group interplay. The cyano group can be further reduced to an amine or converted into other functionalities such as carboxamides or nitriles, while the formyl group can be condensed with hydrazines or hydroxylamines to yield heterocyclic compounds. These transformations highlight its adaptability as a synthetic intermediate.

The growing body of research on benzoic acid derivatives has also shed light on their potential environmental applications. Beyond their pharmaceutical uses, these compounds have been explored for their antimicrobial properties in food preservation and their role as intermediates in biodegradable polymers. The structural complexity of 2-Cyano-5-ethyl-4-formylbenzoic acid makes it an attractive candidate for developing sustainable materials with enhanced performance characteristics.

In conclusion, 2-Cyano-5-ethyl-4-formylbenzoic acid (CAS No. 1807032-13-8) represents a fascinating molecule with broad utility across multiple domains of chemical research and drug development. Its unique structural features—comprising a cyano group, an ethyl substituent, and a formyl group—make it an invaluable intermediate for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, its significance is poised to grow further within both academic and industrial settings.